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Compound of Interest

Compound Name: cs87

Cat. No.: B2439096

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the small-molecule Tumor
Necrosis Factor a (TNFa) inhibitor, C 87. This document includes details on its mechanism of
action, protocols for its use in research, and a summary of its biological activity.

Introduction to C 87

C 87 is a novel, potent, and specific small-molecule inhibitor of Tumor Necrosis Factor a
(TNFo)[1]. Identified through computer-aided drug design, C 87 directly binds to TNFa, thereby
blocking its-induced signaling pathways and subsequent inflammatory responses[1]. Its
chemical name is (E)-4-(2-(4-chloro-3-nitrophenyl)hydrazono)methyl)-1-(pyridin-4-yl)pyridin-1-
ium, and its CAS number is 332420-90-3. C 87 has demonstrated efficacy in both in vitro and in
vivo models of inflammation, making it a valuable tool for research into TNFa-mediated
diseases[1].

Chemical Structure:

A detailed, publicly available, step-by-step synthesis protocol for C 87 has not been identified in
the reviewed scientific literature. The compound may be commercially available from
specialized chemical suppliers or may require custom synthesis. The synthesis would likely
involve the condensation of a 4-chloro-3-nitrophenylhydrazine derivative with a 4-formyl-1-
(pyridin-4-yl)pyridin-1-ium salt.
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Mechanism of Action

C 87 exerts its inhibitory effects by directly binding to TNFa. This interaction is thought to
induce a conformational change in the TNFa trimer, which prevents it from effectively binding to
and activating its receptors, TNFR1 and TNFR2[1]. This blockade of receptor activation leads
to the downstream inhibition of multiple signaling cascades initiated by TNFa.

Inhibition of TNFa-Induced Signaling Pathways

C 87 has been shown to potently block several key signaling pathways activated by TNFa[1]:

o Caspase Activation: C 87 completely blocks the TNFa-induced activation of caspase-8 and
caspase-3, key mediators of apoptosis[1].

* JNK Pathway: The activity of c-Jun N-terminal kinase (JNK), a critical component of the
MAPK signaling pathway involved in inflammation and apoptosis, is significantly reduced in
the presence of C 87.

» NF-kB Pathway: C 87 prevents the degradation of IkBa, an inhibitor of the NF-kB
transcription factor. This action blocks the translocation of NF-kB to the nucleus and the
subsequent transcription of pro-inflammatory genes[1].

Quantitative Data Summary

The following table summarizes the key quantitative data for the biological activity of C 87.

Parameter Value Cell Line/Model Reference
IC50 (TNFa-induced L929 murine
. 8.73 UM . [1]
cytotoxicity) fibrosarcoma cells
Binding Affinity (Kd) to Surface Plasmon
110 nM [1]
hTNFa Resonance

Experimental Protocols

The following are detailed protocols for key experiments utilizing C 87, based on the
foundational study by Ma L, et al. (2014)[1].
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In Vitro TNFa-Induced Cytotoxicity Assay

This protocol is used to determine the inhibitory effect of C 87 on TNFa-induced cell death.

Materials:

L929 murine fibrosarcoma cell line

RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS)
C 87 (dissolved in a suitable solvent, e.g., DMSO)

Recombinant human TNFa

Actinomycin D

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

96-well plates

Procedure:

Seed L929 cells in a 96-well plate at a density of 1 x 104 cells/well.
Incubate the cells for 24 hours at 37°C in a humidified atmosphere with 5% CO2.
Prepare serial dilutions of C 87 in culture medium.

Add the different concentrations of C 87 to the wells, along with 1 pg/mL actinomycin D and
1 ng/mL TNFa.

Incubate the plate for 20 hours at 37°C.

Add MTT solution to each well and incubate for 4 hours to allow for the formation of
formazan crystals.

Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or a solution of SDS in
HCI).
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» Measure the absorbance at 570 nm using a microplate reader.

o Calculate the percentage of cell survival relative to untreated controls and determine the
IC50 value of C 87.

In Vivo Murine Acute Hepatitis Model

This protocol evaluates the in vivo efficacy of C 87 in a mouse model of TNFa-induced liver
injury.

Materials:

BALB/c mice

C 87 (prepared for intraperitoneal injection)

Lipopolysaccharide (LPS)

D-galactosamine (GalN)

Vehicle control (e.g., saline or DMSO in saline)

Procedure:

Acclimatize BALB/c mice for at least one week before the experiment.

e Administer C 87 (e.g., 12.5 mg/kg) or vehicle control via intraperitoneal injection at 1, 8, and
16 hours before the inflammatory challenge.

 Induce acute hepatitis by co-injecting LPS (50 pg/kg) and D-GalN (1.2 g/kg) intraperitoneally.

e Monitor the mice for survival over a 24-hour period.

o At selected time points, collect blood samples via retro-orbital bleeding to measure serum
levels of alanine transaminase (ALT) and aspartate transaminase (AST) as markers of liver
damage.

» For histological analysis, sacrifice the mice, collect liver tissues, fix in 10% formalin, and
embed in paraffin.
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» Section the liver tissues and stain with hematoxylin and eosin (H&E) to assess the extent of
liver injury.

Visualizations
TNFa Signaling Pathway and Inhibition by C 87
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Caption: TNFa signaling pathways leading to apoptosis and inflammation, and their inhibition
by C 87.

Experimental Workflow for In Vivo Efficacy Testing of C
87
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Caption: Workflow for assessing the in vivo efficacy of C 87 in a murine model of acute
hepatitis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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